Cas no 556025-57-1 (1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol
• CAS No: 556025-57-1
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 6220105
• PubChem ID: 10125153
• Update Time: 2025-05-20

1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol
• QKEWWXURSXLWCT-UHFFFAOYSA-N
• 1-(1-benzothien-3-yl)-2-(methylamino)ethanol
• 1-(Benzo[b]thiophen-3-yl)-2-(methylamino)ethan-1-ol
• SCHEMBL6610537
• EN300-1867926
• AKOS012066537
• 556025-57-1

• Inchi： 1S/C11H13NOS/c1-12-6-10(13)9-7-14-11-5-3-2-4-8(9)11/h2-5,7,10,12-13H,6H2,1H3
• InChI Key： QKEWWXURSXLWCT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(CNC)O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol

Professional Introduction to Compound with CAS No. 556025-57-1 and Product Name: 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol

Compound with the CAS number 556025-57-1 and the product name 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The benzothiophene moiety and the amine functional group present in its structure contribute to its unique chemical properties, making it a promising candidate for further exploration.

The molecular framework of 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol encompasses a benzothiophene core, which is a well-documented scaffold in medicinal chemistry. Benzothiophenes are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the benzothiophene ring in this compound suggests that it may exhibit similar pharmacological effects, although this remains to be fully elucidated through rigorous scientific investigation.

Furthermore, the amine functional group at the second carbon position introduces a basic character to the molecule, which can influence its solubility, binding affinity, and metabolic stability. The methylamino group is particularly noteworthy, as it is frequently incorporated into pharmacologically active compounds due to its ability to enhance binding interactions with biological targets. This structural feature may contribute to the compound's potential as a lead molecule in the development of novel therapeutics.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their therapeutic potential. Heterocycles, such as benzothiophenes, are integral components of many drugs on the market today. The compound 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol aligns with this trend by combining a benzothiophene core with an amine substituent, creating a structure that warrants further investigation.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in pharmaceuticals increasingly emphasizes the development of targeted therapies that can modulate specific biological pathways. The unique structural features of 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol suggest that it may interact with key enzymes or receptors involved in disease processes. For instance, studies have shown that benzothiophene derivatives can inhibit certain enzymes associated with cancer progression, making this compound a candidate for anticancer drug discovery.

The synthesis of 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol presents an intriguing challenge for organic chemists. The construction of the benzothiophene ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the methylamino group necessitates careful consideration to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

Recent advancements in computational chemistry have also played a pivotal role in understanding the potential biological activity of 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol. Molecular modeling techniques allow researchers to predict how a molecule might interact with biological targets at the atomic level. These predictions can guide experimental efforts by highlighting key regions of interest within the molecule that may be critical for its biological function.

In conclusion, compound with CAS No. 556025-57-1 and product name 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-ol represents a promising avenue for further research in chemical biology and pharmaceutical development. Its unique molecular structure, characterized by a benzothiophene core and an amine substituent, positions it as a candidate for novel therapeutic applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field.